Cas no 59776-88-4 (methyl 2-(2-oxopyrrolidin-1-yl)acetate)

• Product Name: methyl 2-(2-oxopyrrolidin-1-yl)acetate
• CAS No: 59776-88-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD00003198
• CID: 380464
• PubChem ID: 108835
• Update Time: 2025-06-11

methyl 2-(2-oxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-oxopyrrolidin-1-yl)acetate
• Methyl 2-Oxo-1-pyrrolidineacetate
• 1-Pyrrolidineaceticacid, 2-oxo-, methyl ester
• N-methoxycarbonylmethyl-2-pyrrolidinone
• 2-Oxo-1-pyrrolidineacetic Acid Methyl Ester
• 2-Pyrrolidinone-1-acetic Acid Methyl Ester
• Methyl 2-pyrrolidinon-1-ylacetate
• Methyl 2-pyrrolidone-1-acetate
• methyl (2-oxopyrrolidin-1-yl)acetate
• Methyl 2-oxopyrrolidin-1-acetate
• methyl(2-oxopyrrolidin-1-yl)acetate
• 2-OXO-1-PYRROLIDINEACETICACIDMETHYLESTER
• K6WYK3EP9J
• 1-Pyrrolidineacetic acid, 2-oxo-, methyl ester
• HPDZYDTXCOFUOY-UHFFFAOYSA-N
• Methyl 2-oxo-1-pyrrolidine acetate
• methyl 2-(2-oxopyrrolidinyl)acetate
• 1
• Methyl 2-oxo-1-pyrrolidineacetate, 96%
• MFCD00003198
• 59776-88-4
• O0205
• D91832
• A869121
• AS-63634
• 1-(METHOXYCARBONYLMETHYL)-2-PYRROLIDONE
• 2-KETOPYRROLIDINE-1-ACETIC ACID METHYL ESTER
• CS-0145463
• methyl-(2-oxopyrrolidin-1-yl)-acetate
• EINECS 261-926-0
• InChI=1/C7H11NO3/c1-11-7(10)5-8-4-2-3-6(8)9/h2-5H2,1H
• methyl(2-oxo-1-pyrrolidinyl)acetate
• EN300-207390
• Methyl (2-oxo-1-pyrrolidinyl)acetate
• EC 261-926-0
• methyl2-(2-oxopyrrolidin-1-yl)acetate
• Q27282023
• Piracetam EP Impurity B
• DTXSID80975186
• CHEMBL4546205
• NS00002595
• UNII-K6WYK3EP9J
• FT-0640635
• AMY14525
• SCHEMBL3392318
• AKOS009098962
• Methyl (2-oxo-1-pyrrolidinyl)acetate #
• methyl-2-oxo-1-pyrrolidine acetate
• DB-053460
• methyl 2-(2-oxopyrrolidin-1-yl)acetate

• MDL： MFCD00003198
• Inchi： 1S/C7H11NO3/c1-11-7(10)5-8-4-2-3-6(8)9/h2-5H2,1H3
• InChI Key： HPDZYDTXCOFUOY-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC(=O)OC

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.131 g/mL at 25 °C(lit.)
• Boiling Point: 144-148 ºC (16 Torr)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.472(lit.)
• Solubility: Dissolution (53 g/l) (25 º C),
• PSA: 46.61000
• LogP: -0.28030
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 2-(2-oxopyrrolidin-1-yl)acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2-oxopyrrolidin-1-yl)acetate

Comprehensive Overview of Methyl 2-(2-oxopyrrolidin-1-yl)acetate (CAS No. 59776-88-4)

Methyl 2-(2-oxopyrrolidin-1-yl)acetate (CAS No. 59776-88-4) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. This ester derivative, featuring a pyrrolidinone moiety, has garnered significant attention due to its unique structural properties and reactivity. Researchers and industries frequently search for "methyl 2-(2-oxopyrrolidin-1-yl)acetate uses" or "CAS 59776-88-4 suppliers," reflecting its commercial and scientific relevance.

The compound’s molecular structure combines a methyl ester group with a 2-oxopyrrolidine ring, enabling diverse functionalization. This characteristic makes it a valuable intermediate in synthesizing N-containing heterocycles, a class of compounds pivotal in drug discovery. Recent trends highlight growing interest in "sustainable synthesis of pyrrolidinone derivatives" and "green chemistry applications of methyl esters," aligning with global efforts to reduce environmental impact in chemical manufacturing.

Analytical studies of methyl 2-(2-oxopyrrrolidin-1-yl)acetate often focus on its spectroscopic profiles (NMR, IR) and chromatographic behavior (HPLC, GC). These data are critical for quality control, as queried in searches like "59776-88-4 spectroscopic data." The compound’s stability under varying pH and temperature conditions also makes it a subject of "excipient compatibility studies" in pharmaceutical formulations.

In agrochemical research, derivatives of 59776-88-4 are explored for their potential as bioactive scaffolds. Queries such as "pyrrolidinone-based pesticides" underscore this niche application. Meanwhile, its role in flavor and fragrance industries is less documented but emerging, with patents citing similar esters as aroma enhancers.

Regulatory compliance for CAS 59776-88-4 adheres to standard chemical safety protocols, though it is not classified as hazardous under major frameworks like GHS. Manufacturers emphasize "high-purity methyl 2-(2-oxopyrrolidin-1-yl)acetate" to meet stringent industry demands, particularly in GMP-certified production for pharmaceutical use.

Future research directions may explore "catalytic asymmetric synthesis" of this compound to access enantiopure derivatives, a trending topic in synthetic chemistry. Additionally, computational modeling of its ADMET properties (absorption, distribution, metabolism, excretion, toxicity) could expand its utility in rational drug design, addressing frequent queries like "in silico prediction for pyrrolidinone analogs."

In summary, methyl 2-(2-oxopyrrolidin-1-yl)acetate (CAS No. 59776-88-4) bridges multiple disciplines—from medicinal chemistry to material science. Its adaptability to modern green synthetic methods and alignment with high-value chemical production trends ensure sustained industrial interest. For detailed technical specifications or collaborative opportunities, consult specialized chemical databases or trusted suppliers.